![molecular formula C16H15N3O2S B5879367 2-({[(phenylacetyl)amino]carbonothioyl}amino)benzamide](/img/structure/B5879367.png)
2-({[(phenylacetyl)amino]carbonothioyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({[(phenylacetyl)amino]carbonothioyl}amino)benzamide, commonly known as PACA, is a chemical compound that has been extensively studied for its potential applications in scientific research. PACA has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The exact mechanism of action of PACA is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, PACA may increase the levels of acetylcholine in the brain, leading to increased neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
PACA has been shown to have a wide range of biochemical and physiological effects, including increased levels of acetylcholine in the brain, improved cognitive function, and decreased levels of oxidative stress. PACA has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of PACA for lab experiments is its ability to cross the blood-brain barrier, allowing researchers to study the effects of drugs on the central nervous system. However, PACA can be difficult to synthesize and is relatively expensive, which may limit its use in some experiments.
Future Directions
There are many potential future directions for research involving PACA. One area of interest is the development of new drugs that target the acetylcholinesterase enzyme, which could have applications in the treatment of Alzheimer's disease and other neurological disorders. Another area of interest is the investigation of PACA's anti-inflammatory and antioxidant properties, which could have applications in the treatment of various diseases, including cancer and cardiovascular disease.
Synthesis Methods
PACA can be synthesized using a variety of methods, including the reaction of phenylacetic acid with thionyl chloride to form phenylacetyl chloride, which is then reacted with thiourea to form the PACA molecule. Other methods include the reaction of phenylacetic acid with carbon disulfide and ammonia to form the corresponding thioamide, which can then be reacted with benzoyl chloride to form PACA.
Scientific Research Applications
PACA has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. Its ability to cross the blood-brain barrier makes it an attractive candidate for studying the effects of drugs on the central nervous system. PACA has also been used to study the mechanisms of action of various drugs and to investigate the role of different neurotransmitters in the brain.
properties
IUPAC Name |
2-[(2-phenylacetyl)carbamothioylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c17-15(21)12-8-4-5-9-13(12)18-16(22)19-14(20)10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,17,21)(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJMKBPDYVYLOMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC(=S)NC2=CC=CC=C2C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.